Cas no 2138112-83-9 (2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol)

• Product Name: 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol
• CAS No: 2138112-83-9
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 6357998
• PubChem ID: 165875054
• Update Time: 2025-10-22

2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol
• 2-{[4-(aminomethyl)-1-propylpiperidin-4-yl]oxy}ethan-1-ol
• EN300-1179009
• 2138112-83-9

• Inchi： 1S/C11H24N2O2/c1-2-5-13-6-3-11(10-12,4-7-13)15-9-8-14/h14H,2-10,12H2,1H3
• InChI Key： RJOJXGZEMRKHSM-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CN)CCN(CCC)CC1

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol

Comprehensive Overview of 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol (CAS No. 2138112-83-9): Properties, Applications, and Research Insights

In the realm of specialized organic compounds, 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol (CAS No. 2138112-83-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine backbone and aminomethyl functional group, is a subject of interest in pharmaceutical and biochemical research. Its molecular formula and intricate architecture make it a candidate for exploring novel therapeutic pathways, particularly in neuromodulation and enzyme inhibition studies.

The compound’s nomenclature, 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol, reflects its hybrid structure combining ethanol and piperidine derivatives. Researchers often focus on its solubility, stability, and reactivity under physiological conditions, which are critical for drug formulation. Recent trends in AI-driven drug discovery and computational chemistry have further amplified its relevance, as virtual screening tools highlight its binding affinity for specific biological targets.

From a synthetic perspective, CAS No. 2138112-83-9 is synthesized via multi-step organic reactions, often involving N-alkylation and etherification protocols. Its propyl side chain and hydroxyl group contribute to its amphiphilic nature, enabling interactions with both aqueous and lipid environments. This property is pivotal for designing blood-brain barrier (BBB)-penetrant molecules, a hot topic in neuropharmacology.

Current research hotspots include the compound’s potential role in G-protein-coupled receptor (GPCR) modulation, a field dominating biotech investments. Users frequently search for terms like "piperidine derivatives in drug design" or "aminomethyl group applications," underscoring the demand for detailed analyses. Additionally, its metabolic stability and toxicity profile are often queried in pharmacokinetic studies, aligning with the growing emphasis on safer drug candidates.

In industrial settings, 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol is explored for catalysis and material science applications, particularly in polymer modification. Its bifunctional nature allows it to act as a linker or spacer in bioconjugation, a technique vital for antibody-drug conjugates (ADCs). SEO-optimized queries such as "piperidine-based linkers" or "ethanolamine derivatives in bioconjugation" reflect this niche interest.

Environmental and regulatory aspects are also critical. While not classified as hazardous, its biodegradability and eco-toxicity are evaluated to comply with green chemistry principles. The compound’s logP value and hydrogen bonding capacity are frequently analyzed to predict its environmental fate, resonating with searches like "sustainable chemical synthesis."

In summary, 2-{4-(aminomethyl)-1-propylpiperidin-4-yloxy}ethan-1-ol (CAS No. 2138112-83-9) exemplifies the intersection of medicinal chemistry and materials engineering. Its versatility and research-driven demand position it as a compound of enduring scientific and industrial value, with ongoing studies likely to uncover further applications in precision medicine and smart materials.